Cas no 2166859-16-9 (4-formylpyridine-2-sulfonamide)

• Product Name: 4-formylpyridine-2-sulfonamide
• CAS No: 2166859-16-9
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• CID: 6203945
• PubChem ID: 165508718
• Update Time: 2025-10-31

4-formylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-formylpyridine-2-sulfonamide
• EN300-1275264
• 2166859-16-9

• Inchi： 1S/C6H6N2O3S/c7-12(10,11)6-3-5(4-9)1-2-8-6/h1-4H,(H2,7,10,11)
• InChI Key： AHBQJPPZUAXOLU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=O)C=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 186.00991323g/mol
• Monoisotopic Mass: 186.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 98.5Ų

Additional information on 4-formylpyridine-2-sulfonamide

Introduction to 4-formylpyridine-2-sulfonamide (CAS No. 2166859-16-9)

4-formylpyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2166859-16-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic sulfonamide derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of 4-formylpyridine-2-sulfonamide consists of a pyridine ring substituted with both a formyl group at the 4-position and a sulfonamide moiety at the 2-position. This dual functionality makes it an intriguing candidate for further exploration, particularly in the design of novel bioactive molecules. The presence of the formyl group (–CHO) provides opportunities for condensation reactions, while the sulfonamide group (–SO₂NH₂) enhances solubility and bioavailability, key factors in pharmaceutical formulations.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. 4-formylpyridine-2-sulfonamide represents a promising scaffold for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. Its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions makes it particularly valuable in rational drug design.

One of the most compelling aspects of 4-formylpyridine-2-sulfonamide is its versatility in chemical transformations. The formyl group can participate in various reactions, including condensation with amines to form Schiff bases, which have been extensively studied for their potential therapeutic effects. Additionally, the sulfonamide group can undergo derivatization to introduce additional functionalities, further expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-formylpyridine-2-sulfonamide for biological activity. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including enzymes and receptors implicated in various diseases. These findings suggest that 4-formylpyridine-2-sulfonamide may serve as a lead compound for the development of targeted therapies.

The synthesis of 4-formylpyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of pyridine derivatives, followed by the introduction of the sulfonamide group. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes.

In conclusion, 4-formylpyridine-2-sulfonamide (CAS No. 2166859-16-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of its properties continues to grow, so too will its applications in drug discovery and development.